2-(1-benzothien-7-yl)pyridin-4-amine

• IUPAC Name: 2-(1-benzothiophen-7-yl)pyridin-4-amine
• InChI: InChI=1S/C13H10N2S/c14-10-4-6-15-12(8-10)11-3-1-2-9-5-7-16-13(9)11/h1-8H,(H2,14,15)
• InChI Key: VOQZSJWXQLANLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)C3=NC=CC(=C3)N)SC=C2
• Molecular Formula: C13H10N2S
• Molecular Weight: 226.30 g/mol

Description

2-(1-benzothien-7-yl)pyridin-4-amine, also known as BTA-1, is a chemical compound that has been studied for its potential therapeutic applications in various diseases. BTA-1 belongs to the class of benzothiophene derivatives and has been found to possess anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

2-(1-benzothien-7-yl)pyridin-4-amine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and inflammation. In cancer research, this compound has been found to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. In neurodegenerative disease research, this compound has been found to protect neurons from damage and improve cognitive function in animal models of Alzheimer's disease. In inflammation research, this compound has been found to reduce inflammation and improve symptoms in animal models of rheumatoid arthritis.

Mechanism of Action

The exact mechanism of action of 2-(1-benzothien-7-yl)pyridin-4-amine is not fully understood, but it is believed to act by inhibiting various signaling pathways involved in cancer growth, inflammation, and neurodegeneration. This compound has been found to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer growth. This compound has also been found to inhibit the JAK/STAT signaling pathway, which is involved in inflammation and neurodegeneration.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including reducing inflammation, inhibiting cancer growth, and protecting neurons from damage. This compound has been found to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. This compound has also been found to inhibit the growth of various cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been found to protect neurons from damage by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-benzothien-7-yl)pyridin-4-amine in lab experiments is its potent anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has been found to be effective in various animal models of diseases, making it a promising therapeutic candidate. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 2-(1-benzothien-7-yl)pyridin-4-amine research, including:
1. Investigating the potential of this compound as a therapeutic agent for other diseases, such as cardiovascular disease and diabetes.
2. Developing more efficient synthesis methods for this compound to improve its solubility and bioavailability.
3. Investigating the potential of this compound as a drug delivery system for other therapeutic agents.
4. Studying the long-term safety and efficacy of this compound in human clinical trials.
5. Investigating the potential of this compound as a diagnostic tool for cancer and neurodegenerative diseases.
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a promising therapeutic candidate for further research. However, more studies are needed to fully understand its mechanism of action and long-term safety and efficacy in human clinical trials.